![molecular formula C12H16ClNO2 B1372750 (s)-1-Benzyl-pyrrolidine-3-carboxylic acid hydrochloride CAS No. 1212293-24-7](/img/structure/B1372750.png)
(s)-1-Benzyl-pyrrolidine-3-carboxylic acid hydrochloride
Overview
Description
Hydrochloric acid is a corrosive, colorless acid that is prepared by dissolving gaseous hydrogen chloride in water . It’s commonly used in various industries and scientific research .
Synthesis Analysis
The synthesis of complex organic compounds often involves modification of established methods and the development of new ones . The specifics of the synthesis would depend on the exact compound and the desired yield and purity .Molecular Structure Analysis
The molecular structure of a compound can be determined using various techniques, including X-ray crystallography and NMR spectroscopy . The structure can provide insights into the compound’s properties and reactivity .Chemical Reactions Analysis
Titrimetric analysis is a common method used to study chemical reactions. It involves a complete reaction between the analyte and a reagent, the titrant . The nature of this reaction can be acid-base, redox, precipitation, and more .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be determined through various laboratory techniques. These properties include melting point, boiling point, solubility, and reactivity .Scientific Research Applications
Nonlinear Optical Materials
The related compound l-glutamic acid hydrochloride has been studied for its potential in creating nonlinear optical materials, which are used in optoelectronic and photonic devices . By extension, (s)-1-Benzyl-pyrrolidine-3-carboxylic acid hydrochloride could be explored for similar applications.
Drug Delivery Systems
Chitosan hydrogels, which have been researched for their anti-inflammatory drug delivery capabilities, could potentially be modified with (s)-1-Benzyl-pyrrolidine-3-carboxylic acid hydrochloride to enhance their properties or introduce new functionalities .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(3S)-1-benzylpyrrolidine-3-carboxylic acid;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO2.ClH/c14-12(15)11-6-7-13(9-11)8-10-4-2-1-3-5-10;/h1-5,11H,6-9H2,(H,14,15);1H/t11-;/m0./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFWISXSUMOTUQQ-MERQFXBCSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1C(=O)O)CC2=CC=CC=C2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(C[C@H]1C(=O)O)CC2=CC=CC=C2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.